![molecular formula C12H10ClNO3 B2380281 2-[2-(4-Chlorophenyl)-5-methyl-1,3-oxazol-4-yl]acetic acid CAS No. 89006-94-0](/img/structure/B2380281.png)
2-[2-(4-Chlorophenyl)-5-methyl-1,3-oxazol-4-yl]acetic acid
Cat. No. B2380281
M. Wt: 251.67
InChI Key: PEXXCCUAGDYKTA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04535089
Procedure details
2.0 g of ethyl 2-[2-(4-chlorophenyl)-5-methyl-4-oxazolyl]acetate, 15 ml of methanol, 5 ml of water and 0.8 g of potassium hydroxide are treated in the same manner as described in Example 8. 1.50 g of 2-[2-(4-chlorophenyl)-5-methyl-4-oxazolyl]acetic acid are thereby obtained. Yield: 83.3%.
Name
ethyl 2-[2-(4-chlorophenyl)-5-methyl-4-oxazolyl]acetate
Quantity
2 g
Type
reactant
Reaction Step One
Yield
83.3%
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:7]=[CH:6][C:5]([C:8]2[O:9][C:10]([CH3:19])=[C:11]([CH2:13][C:14]([O:16]CC)=[O:15])[N:12]=2)=[CH:4][CH:3]=1.CO.[OH-].[K+]>O>[Cl:1][C:2]1[CH:3]=[CH:4][C:5]([C:8]2[O:9][C:10]([CH3:19])=[C:11]([CH2:13][C:14]([OH:16])=[O:15])[N:12]=2)=[CH:6][CH:7]=1 |f:2.3|
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Inputs
Step One
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Name
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ethyl 2-[2-(4-chlorophenyl)-5-methyl-4-oxazolyl]acetate
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Quantity
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2 g
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Type
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reactant
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Smiles
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ClC1=CC=C(C=C1)C=1OC(=C(N1)CC(=O)OCC)C
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Name
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|
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Quantity
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15 mL
|
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Type
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reactant
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Smiles
|
CO
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Name
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|
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Quantity
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0.8 g
|
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Type
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reactant
|
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Smiles
|
[OH-].[K+]
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|
Name
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|
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Quantity
|
5 mL
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Type
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solvent
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Smiles
|
O
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Conditions
Other
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Conditions are dynamic
|
1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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|
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Type
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product
|
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Smiles
|
ClC1=CC=C(C=C1)C=1OC(=C(N1)CC(=O)O)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.5 g | |
| YIELD: PERCENTYIELD | 83.3% | |
| YIELD: CALCULATEDPERCENTYIELD | 83.4% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
